N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide

• IUPAC Name: N-(4-acetylphenyl)-3-(2-methylsulfanylbenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C22H24N2O3S/c1-15(25)16-9-11-18(12-10-16)23-22(27)24-13-5-6-17(14-24)21(26)19-7-3-4-8-20(19)28-2/h3-4,7-12,17H,5-6,13-14H2,1-2H3,(H,23,27)
• InChI Key: FAERYDBUYMBFSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)N2CCCC(C2)C(=O)C3=CC=CC=C3SC
• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol

Description

N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide, also known as AMTB, is a small molecule that has been extensively studied for its potential therapeutic applications. AMTB belongs to the class of compounds known as TRPM8 antagonists, which inhibit the function of the TRPM8 ion channel. The TRPM8 channel is involved in various physiological processes, including thermoregulation, pain sensation, and cancer cell proliferation.

Mechanism of Action

N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide acts as a competitive antagonist of the TRPM8 channel, which is involved in various physiological processes, including thermoregulation, pain sensation, and cancer cell proliferation. By inhibiting the function of the TRPM8 channel, N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide can reduce the sensation of cold-induced pain, inhibit the proliferation of cancer cells, and protect against ischemic brain injury.
Biochemical and Physiological Effects
N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide has been shown to have various biochemical and physiological effects, including reducing the sensation of cold-induced pain, inhibiting the proliferation of cancer cells, and protecting against ischemic brain injury. Additionally, N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide has several advantages for lab experiments, including its high selectivity for the TRPM8 channel and its ability to inhibit the function of the channel in a competitive manner. However, N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide also has several limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide, including investigating its potential therapeutic applications in pain management, cancer treatment, and neuroprotection. Additionally, further research is needed to understand the precise mechanism of action of N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide and to develop more potent and selective TRPM8 antagonists. Finally, research is needed to investigate the potential off-target effects of N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide and to develop strategies to mitigate these effects.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide involves a multi-step process that begins with the reaction of 4-acetylphenylhydrazine with 2-bromo-4'-methylthiobenzophenone to form the corresponding hydrazone. The hydrazone is then reacted with piperidine-1-carboxylic acid to yield N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide. The overall yield of the synthesis is approximately 30%.

Scientific Research Applications

N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide has been studied for its potential therapeutic applications in various fields, including pain management, cancer treatment, and neuroprotection. In pain management, N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide has been shown to inhibit the function of the TRPM8 channel, which is involved in cold-induced pain. Additionally, N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide has been shown to reduce the proliferation of cancer cells by inhibiting the TRPM8 channel. In neuroprotection, N-(4-acetylphenyl)-3-[2-(methylthio)benzoyl]-1-piperidinecarboxamide has been shown to protect against ischemic brain injury by inhibiting the TRPM8 channel.